Cas no 1383481-11-5 (7-Chloroimidazo[1,2-b]pyridazine)

• Product Name: 7-Chloroimidazo[1,2-b]pyridazine
• CAS No: 1383481-11-5
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• MDL: MFCD24387377
• CID: 1090950
• PubChem ID: 67980259
• Update Time: 2025-06-09

7-Chloroimidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 7-Chloroimidazo[1,2-b]pyridazine
• FLCAFSOTMLXPPX-UHFFFAOYSA-N
• AK144321
• Imidazo[1,2-b]pyridazine, 7-chloro-
• FCH2339902
• AX8283054
• EN300-178588
• 7-Chloroimidazo[1 pound not2-b]pyridazine
• DTXSID10737870
• MFCD24387377
• SY114881
• DB-242919
• 1383481-11-5
• CS-W006906
• C72535
• A886257
• AKOS022178011
• DS-7862
• AMY24137
• SCHEMBL9949908

• MDL： MFCD24387377
• Inchi： 1S/C6H4ClN3/c7-5-3-6-8-1-2-10(6)9-4-5/h1-4H
• InChI Key： FLCAFSOTMLXPPX-UHFFFAOYSA-N
• SMILES： ClC1C=NN2C=CN=C2C=1

Computed Properties

• Exact Mass: 153.0093748g/mol
• Monoisotopic Mass: 153.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 1

Experimental Properties

• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.1 g/l) (25 º C),

7-Chloroimidazo[1,2-b]pyridazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 7-Chloroimidazo[1,2-b]pyridazine

7-Chloroimidazo[1,2-b]pyridazine: A Promising Compound in the Field of Medicinal Chemistry

7-Chloroimidazo[1,2-b]pyridazine (CAS No. 1383481-11-5) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazopyridazines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory effects. The presence of a chlorine atom at the 7-position of the imidazopyridazine ring system imparts additional stability and reactivity, making it an attractive candidate for drug development.

The 7-Chloroimidazo[1,2-b]pyridazine scaffold has been extensively studied for its ability to modulate various biological targets. Recent research has highlighted its potential as a potent inhibitor of specific enzymes and receptors involved in disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This inhibition can lead to reduced cell proliferation and inflammation, making 7-Chloroimidazo[1,2-b]pyridazine a promising lead compound for the development of novel therapeutic agents.

In addition to its enzymatic inhibition properties, 7-Chloroimidazo[1,2-b]pyridazine has also been investigated for its antiviral activity. Research has demonstrated that this compound can interfere with the replication cycle of several viruses, including influenza and hepatitis C. The mechanism of action involves binding to viral proteins or host cell receptors, thereby preventing viral entry or replication. These findings suggest that 7-Chloroimidazo[1,2-b]pyridazine could be a valuable candidate for the development of antiviral drugs.

The pharmacokinetic properties of 7-Chloroimidazo[1,2-b]pyridazine have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has a reasonable half-life in vivo, which are important considerations for drug development. Furthermore, toxicity studies have indicated that 7-Chloroimidazo[1,2-b]pyridazine is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models.

The structural versatility of 7-Chloroimidazo[1,2-b]pyridazine allows for further optimization through chemical modifications. Researchers have explored various substitutions on the imidazopyridazine ring to enhance its potency and selectivity. For example, introducing additional functional groups such as hydroxyl or amino moieties can improve binding affinity to target proteins and reduce off-target effects. These modifications have led to the identification of several derivatives with enhanced biological activities and improved pharmacological profiles.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-Chloroimidazo[1,2-b]pyridazine and its derivatives in human subjects. Preliminary results from phase I trials have shown promising outcomes, with patients exhibiting good tolerability and favorable responses to treatment. These findings provide a strong foundation for advancing these compounds into later-stage clinical trials.

In conclusion, 7-Chloroimidazo[1,2-b]pyridazine (CAS No. 1383481-11-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents targeting cancer, inflammatory diseases, and viral infections. Ongoing research and clinical trials will continue to elucidate its full potential as a valuable addition to the pharmaceutical arsenal.